AB-CHMICA
Overview
Description
AB-CHMINACA is an indazole-based synthetic cannabinoid (CB) that is structurally related to AB-FUBINACA, a potent agonist of both CB receptors. AB-CHMICA is an indole-derived analog of AB-CHMINACA. The physiological and toxicological properties of this compound are not known. This product is intended for forensic and research applications.
Scientific Research Applications
Amyloid β-Protein and Alzheimer's Disease
- Research has focused on the role of amyloid β-protein (Ab) in Alzheimer's disease, considering it a unifying pathological feature of the genetically diverse forms of this disorder (Selkoe, 1996).
Researcher's Contribution Measurement
- The Absolute index (Ab-index) has been proposed as a new metric system to objectively compare the contributions of researchers by considering the impact of research findings and the physical and intellectual contributions of authors (Biswal, 2013).
Marine Science and Technology
- The Intergovernmental Oceanographic Commission (IOC) plays a role in coordinating international cooperation in marine scientific research and technology transfer, with an emphasis on areas beyond national jurisdiction (ABNJ) (Harden‐Davies, 2016).
Phytochemical Analysis
- Studies have utilized hyphenated chromatographic techniques for the rapid screening and identification of antioxidants in methanolic extracts of pharmaceutically used plants, highlighting the use of ABTS radical scavenging technique for this purpose (Exarchou et al., 2006).
Agent-Based Cancer Modeling
- Agent-based modeling (ABM) has been applied in biomedicine to study the dynamics of complex systems, such as brain cancer, by understanding it as a complex dynamic biosystem (Zhang et al., 2009).
Bioimaging Mass Spectrometry
- Laser ablation inductively coupled plasma mass spectrometry (LA-ICP-MS) is used for bioimaging to quantify trace elements and isotopes within tissue sections, contributing to research in areas like brain and cancer research (Becker et al., 2014).
Antibiotic Resistance in Low-Resource Settings
- Research on antibiotic resistance (ABR) in low- and middle-income countries (LMICs) integrates microbiological, epidemiological, and social science research across the One Health spectrum to understand the dynamics of transmission and prevalence of community-acquired resistance (Rousham et al., 2018).
Microcrystalline Cellulose/Polylactic Acid Composites
- The effect of activated biochar (AB) on the thermal and mechanical properties of microcrystalline cellulose (MCC)/polylactic acid (PLA) composites has been studied, showing that AB enhances the properties of these biocomposites (Zhang et al., 2020).
properties
Product Name |
AB-CHMICA |
|---|---|
Molecular Formula |
C21H29N3O2 |
Molecular Weight |
355.5 |
InChI |
InChI=1S/C21H29N3O2/c1-14(2)19(20(22)25)23-21(26)17-13-24(12-15-8-4-3-5-9-15)18-11-7-6-10-16(17)18/h6-7,10-11,13-15,19H,3-5,8-9,12H2,1-2H3,(H2,22,25)(H,23,26)/t19-/m0/s1 |
InChI Key |
BLLKAWANSRRHLA-IBGZPJMESA-N |
SMILES |
O=C(N[C@H](C(N)=O)C(C)C)C1=CN(CC2CCCCC2)C3=C1C=CC=C3 |
synonyms |
(S)-N-(1-amino-3-methyl-1-oxobutan-2-yl)-1-(cyclohexylmethyl)-1H-indole-3-carboxamide |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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